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Introduction
Enopeptin A is a depsipeptide antibiotic that has garnered significant interest due to its potent

antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA).[1]

[2] As a member of the acyldepsipeptide (ADEP) class of antibiotics, its mechanism of action

involves the activation and dysregulation of the caseinolytic protease (ClpP), a crucial enzyme

in bacterial protein homeostasis.[3] The structural elucidation and conformational analysis of

Enopeptin A are paramount for understanding its biological activity and for the rational design

of novel therapeutic agents. This technical guide provides an in-depth overview of the

spectroscopic techniques employed in the analysis of Enopeptin A, focusing on Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Circular Dichroism

(CD).

Molecular Structure and Properties
Enopeptin A is a cyclic depsipeptide with a complex structure that includes a pentaenone side

chain.[1][4] Its molecular formula is C₄₇H₅₇N₇O₁₁ with a molecular weight of 896.0 g/mol .[3]

The molecule is soluble in ethanol, methanol, DMF, and DMSO.[1]
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The structural elucidation and conformational analysis of a complex natural product like

Enopeptin A typically follows a multi-faceted spectroscopic approach. The general workflow

involves isolation and purification, followed by a combination of techniques to determine the

primary structure and three-dimensional conformation.

Isolation & Purification

Structural Elucidation

Conformational Analysis

Isolation from Streptomyces sp. Chromatographic Purification (HPLC)

Mass Spectrometry (MS)
Molecular Weight
& Fragmentation

1D NMR (¹H, ¹³C)

Initial Proton & Carbon
Environment

Circular Dichroism (CD)
Secondary Structure

2D NMR (COSY, TOCSY, HSQC, HMBC)Connectivity & Assignments 2D NMR (ROESY/NOESY)Through-Space Interactions Molecular Dynamics SimulationsDistance Restraints

Prepare Enopeptin A Solution

Record CD Spectrum (190-260 nm)

Plot Molar Ellipticity vs. Wavelength

Deconvolution & Secondary
Structure Estimation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b049730?utm_src=pdf-body
https://www.benchchem.com/product/b049730?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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